Cas no 1211356-64-7 (4-2-(methylsulfanyl)pyridine-3-carbonylmorpholine)

• Product Name: 4-2-(methylsulfanyl)pyridine-3-carbonylmorpholine
• CAS No: 1211356-64-7
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• CID: 6404138
• PubChem ID: 45794389
• Update Time: 2025-07-01

4-2-(methylsulfanyl)pyridine-3-carbonylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-2-(methylsulfanyl)pyridine-3-carbonylmorpholine
• AKOS008948689
• Z54082575
• EN300-10483363
• 4-[2-(methylsulfanyl)pyridine-3-carbonyl]morpholine
• (2-methylsulfanylpyridin-3-yl)-morpholin-4-ylmethanone
• 1211356-64-7
• CHEMBL4538302

• Inchi： 1S/C11H14N2O2S/c1-16-10-9(3-2-4-12-10)11(14)13-5-7-15-8-6-13/h2-4H,5-8H2,1H3
• InChI Key： XEWSLZWDOZTQGQ-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(N1CCOCC1)=O

Computed Properties

• Exact Mass: 238.07759887g/mol
• Monoisotopic Mass: 238.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on 4-2-(methylsulfanyl)pyridine-3-carbonylmorpholine

4-2-(Methylsulfanyl)pyridine-3-carbonylmorpholine and Its Application in Pharmaceutical Research: A Comprehensive Overview

4-2-(Methylsulfanyl)pyridine-3-carbonylmorpholine (CAS No. 1211356-64-7) represents a novel class of organic compounds with significant potential in pharmaceutical research. This molecule combines the structural features of a pyridine ring, a morpholine moiety, and a methylsulfanyl group, creating a unique scaffold that exhibits multifunctional properties. Recent studies have highlighted its role as a promising therapeutic agent for various diseases, including inflammatory disorders and neurodegenerative conditions. The compound's chemical structure, characterized by the presence of pyridine and morpholine rings, provides a versatile platform for drug design and development. This article provides an in-depth exploration of the 4-2-(Methylsulfanyl)pyridine-3-carbonylmorpholine compound, its chemical properties, biological activities, and its significance in modern pharmacological research.

The 4-2-(Methylsulfanyl)pyridine-3-carbonylmorpholine molecule is a synthetic compound that has garnered attention due to its potential applications in medicinal chemistry. The compound's structure consists of a pyridine ring fused with a carbonyl group, which is further connected to a morpholine ring. The presence of the methylsulfanyl group enhances the molecule's solubility and bioavailability, making it an attractive candidate for drug development. The pyridine ring contributes to the molecule's stability, while the morpholine ring provides additional functional groups for interaction with biological targets. This unique combination of structural elements positions the compound as a valuable tool in the design of new therapeutic agents.

Recent advancements in medicinal chemistry have led to the exploration of 4-2-(Methylsulfanyl)pyridine-3-carbonylmorpholine as a potential lead compound for the treatment of various diseases. Studies have shown that the compound exhibits anti-inflammatory and neuroprotective properties, making it a promising candidate for the development of drugs targeting inflammatory and neurodegenerative conditions. The molecule's ability to modulate inflammatory pathways and protect neuronal cells has been demonstrated in preclinical studies, highlighting its potential therapeutic applications. Additionally, the compound's chemical stability and solubility characteristics make it suitable for further optimization and development into pharmaceutical formulations.

The 4-2-(Methylsulfanyl)pyridine-3-carbonylmorpholine compound has been the focus of several recent research studies aimed at understanding its pharmacological properties and potential therapeutic applications. One of the key areas of interest is its role in the treatment of inflammatory diseases. Research has shown that the compound can inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation in various tissues. This property makes it a potential candidate for the development of anti-inflammatory drugs. Additionally, the compound's neuroprotective effects have been investigated in the context of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Studies have suggested that the compound may help in the prevention of neuronal damage and the progression of these conditions.

The 4-2-(Methylsulfanyl)pyridine-3-carbonylmorpholine compound has also been explored for its potential as a drug candidate in the treatment of metabolic disorders. Recent studies have indicated that the compound may have beneficial effects on glucose metabolism and insulin sensitivity, making it a promising candidate for the development of drugs targeting diabetes and related metabolic conditions. The molecule's ability to modulate metabolic pathways has been studied in various in vitro and in vivo models, providing insights into its potential therapeutic applications. These findings suggest that the compound could play a significant role in the management of metabolic disorders.

Another area of interest in the research on 4-2-(Methylsulfanyl)pyridine-3-carbonylmorpholine is its potential as a lead compound for the development of antiviral agents. Preliminary studies have suggested that the compound may exhibit antiviral activity against certain viral strains, including those responsible for respiratory infections. The mechanism of action of the compound in antiviral activity is still under investigation, but initial results indicate that it may interfere with viral replication processes. These findings highlight the compound's potential as a therapeutic agent for viral infections and underscore the need for further research in this area.

The 4-2-(Methylsulfanyl)pyridine-3-carbonylmorpholine compound has also been investigated for its potential in the treatment of cancer. Research has shown that the compound may have anti-cancer properties by inducing apoptosis in cancer cells and inhibiting their proliferation. The molecule's ability to target specific cellular pathways involved in cancer progression has been studied in various cancer cell lines, providing evidence of its potential as an anti-cancer agent. These findings suggest that the compound could be further developed into a therapeutic agent for the treatment of certain types of cancer.

The 4-2-(Methylsulfanyl)pyridine-3-carbonylmorpholine compound has been the subject of various pharmacological studies aimed at understanding its mechanism of action and potential therapeutic applications. One of the key areas of research is its interaction with biological targets such as enzymes, receptors, and ion channels. Studies have shown that the compound can modulate the activity of certain enzymes involved in inflammatory and metabolic processes, thereby exerting its therapeutic effects. Additionally, the compound's ability to interact with specific receptors has been investigated, providing insights into its potential role in the treatment of various diseases.

Recent advancements in drug discovery have led to the exploration of 4-2-(Methylsulfanyl)pyridine-3-carbonylmorpholine as a potential lead compound for the development of new therapeutic agents. The compound's unique structural features and functional groups make it a versatile platform for drug design and optimization. Researchers are currently investigating ways to modify the compound to enhance its therapeutic effects while minimizing potential side effects. These efforts are aimed at developing more effective and safer drugs for the treatment of various diseases.

The 4-2-(Methylsulfanyl)pyridine-3-carbonylmorpholine compound has also been studied for its potential in the development of drug delivery systems. The molecule's solubility and stability characteristics make it a suitable candidate for formulation into various dosage forms, including oral tablets, injectable solutions, and topical preparations. Researchers are exploring ways to improve the compound's bioavailability and pharmacokinetic properties to enhance its therapeutic efficacy. These studies are crucial for the development of effective drug formulations that can be used in clinical settings.

In conclusion, the 4-2-(Methylsulfanyl)pyridine-3-carbonylmorpholine compound represents a promising candidate in pharmaceutical research due to its unique chemical structure and potential therapeutic applications. Recent studies have highlighted its role in the treatment of inflammatory, neurodegenerative, metabolic, and cancer-related diseases. The compound's ability to modulate various biological pathways and its favorable chemical properties make it an attractive target for drug development. Continued research into the 4-2-(Methylsulfanyl)pyridine-3-carbonylmorpholine compound is essential for the discovery of new therapeutic agents that can address unmet medical needs.